REACTION_CXSMILES
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[C:1]([CH:3]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[C:4](=[O:10])[C:5]([O:7]CC)=O)#[N:2].[C:17]1([CH2:23][C:24]#[N:25])[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.CC[O-].[Na+].[Na]>C(O)(=O)C.O>[C:17]1([CH:23]([C:5](=[O:7])[C:4](=[O:10])[CH:3]([C:11]2[CH:12]=[CH:13][CH:14]=[CH:15][CH:16]=2)[C:1]#[N:2])[C:24]#[N:25])[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:2.3,^1:29|
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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C(#N)C(C(C(=O)OCC)=O)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC#N
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Name
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Quantity
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360 mL
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Type
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reactant
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Smiles
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CC[O-].[Na+]
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Name
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Quantity
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0.58 g
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Type
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reactant
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Smiles
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[Na]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the resulting yellow solution is refluxed for one and three-quarter hours
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Type
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ADDITION
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Details
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The cooled solution is diluted with 700 ml
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Type
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TEMPERATURE
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Details
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After further cooling in ice
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Type
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FILTRATION
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Details
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the suspension is filtered
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Type
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WASH
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Details
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the removed solid washed with water
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C#N)C(C(C(C#N)C1=CC=CC=C1)=O)=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |